N-((4-(4-methoxyphenyl)-1H-imidazol-2-yl)methyl)-2-phenylbutanamide

• IUPAC Name: N-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]methyl]-2-phenylbutanamide
• InChI: InChI=1S/C21H23N3O2/c1-3-18(15-7-5-4-6-8-15)21(25)23-14-20-22-13-19(24-20)16-9-11-17(26-2)12-10-16/h4-13,18H,3,14H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: IHASOQASMBJYKL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCC2=NC=C(N2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a 4-methoxyphenyl group, an imidazole ring, a methyl group, and a phenylbutanamide moiety. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of an imidazole ring and aromatic rings suggests that this compound could have interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The imidazole ring, for example, is a versatile moiety that can participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, molecular weight, and functional groups would affect properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Given its structure, it could potentially interact with various enzymes or receptors.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties and biological activity. It could be of interest in medicinal chemistry, materials science, or synthetic chemistry.